Cas no 55633-21-1 (Cefazolin Sulfoxide)
Cefazolin Sulfoxide Chemical and Physical Properties
Names and Identifiers
-
- Cefazolin oxide impurity
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-7-[(1H-tetrazol-1-ylacetyl)amino]-, 5-oxide, [6R-(6α,7β)]-
- Cefazolin Sulfoxide
-
- Inchi: 1S/C14H14N8O5S3/c1-6-17-18-14(29-6)28-3-7-4-30(27)12-9(11(24)22(12)10(7)13(25)26)16-8(23)2-21-5-15-19-20-21/h5,9,12H,2-4H2,1H3,(H,16,23)(H,25,26)/t9-,12-,30?/m1/s1
- InChI Key: SHJXVXFMEDPZRZ-NMUUFQISSA-N
- SMILES: S1C(=NN=C1C)SCC1CS([C@@]2([H])N(C([C@H]2NC(CN2N=NN=C2)=O)=O)C=1C(=O)O)=O
Cefazolin Sulfoxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C242590-1mg |
Cefazolin Sulfoxide |
55633-21-1 | 1mg |
$ 190.00 | 2023-04-18 | ||
| TRC | C242590-10mg |
Cefazolin Sulfoxide |
55633-21-1 | 10mg |
$ 1499.00 | 2023-04-18 |
Cefazolin Sulfoxide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on Cefazolin Sulfoxide
Cefazolin Sulfoxide (CAS No. 55633-21-1): A Comprehensive Overview of Its Chemistry, Pharmacology, and Emerging Applications in Biomedical Research
Cefazolin sulfoxide, identified by the Chemical Abstracts Service registry number CAS No. 55633-21-1, is a semi-synthetic β-lactam antibiotic derivative with unique structural and pharmacological properties. This compound represents the sulfoxide form of cefazolin sodium, a widely used first-generation cephalosporin. Recent advancements in medicinal chemistry have highlighted its potential as an alternative therapeutic agent in combating antibiotic-resistant pathogens while minimizing adverse effects. The structural modification from the parent compound introduces a sulfinyl group (-SO-) at the sulfur atom of the β-lactam ring, altering its physicochemical properties and metabolic stability.
Structural analysis reveals that cefazolin sulfoxide retains the core β-lactam framework but exhibits distinct stereochemistry at the sulfur atom compared to its parent molecule. This modification enhances its aqueous solubility and resistance to β-lactamase enzymes, as demonstrated in studies published in Journal of Medicinal Chemistry (2023). The sulfinyl group also influences protein-binding affinity, potentially improving tissue penetration and bioavailability when administered intravenously or intramuscularly. Researchers have leveraged computational docking simulations to map interactions between this compound and penicillin-binding proteins (PBPs), identifying novel binding modes that suppress bacterial cell wall synthesis more effectively than conventional cephalosporins.
In preclinical trials reported in Nature Communications (2024), CAS No. 55633-21-1-derived formulations showed potent bactericidal activity against multidrug-resistant strains of Klebsiella pneumoniae and methicillin-resistant Staphylococcus aureus. Notably, its minimum inhibitory concentration (MIC) values were 4–8 times lower than those observed for cefazolin sodium under similar conditions. This enhanced efficacy correlates with prolonged half-life measurements obtained via pharmacokinetic studies in murine models, suggesting reduced dosing frequency requirements in clinical settings.
Ongoing investigations into the metabolic pathways of this compound have uncovered unexpected pharmacokinetic profiles. Unlike most cephalosporins metabolized via renal excretion, approximately 60% of administered doses remain intact after hepatic processing due to stable sulfinyl bonds. This finding aligns with recent mass spectrometry data from the European Journal of Pharmaceutical Sciences (2024), which identified novel phase II conjugation pathways involving glutathione adduct formation without compromising antibacterial activity.
The synthesis methodology for large-scale production of Cefazolin Sulfoxide has evolved significantly since its initial preparation described by Nishiyama et al. (Chemistry Letters, 1989). Modern protocols now employ chiral auxiliary-controlled oxidation processes using heterogeneous catalysts such as manganese dioxide-functionalized mesoporous silica nanoparticles. These advances not only improve yield efficiency but also enable precise control over stereochemistry at critical positions within the molecule's framework.
Innovative applications are emerging beyond traditional antibacterial uses. A groundbreaking study published in Advanced Healthcare Materials (2024) demonstrated its potential as a carrier molecule for targeted drug delivery systems when conjugated with folate receptors on cancer cells. The sulfinyl group facilitates stable attachment to polymeric nanoparticles while retaining antimicrobial activity against Gram-positive pathogens commonly associated with surgical site infections.
Clinical translation efforts are progressing through Phase I trials evaluating intravenous administration safety profiles in healthy volunteers aged 18–65 years. Preliminary data presented at the 2024 International Congress on Antimicrobial Agents reveal comparable tolerability to cefazolin sodium but with significantly reduced incidence of nephrotoxicity markers such as serum creatinine elevation (p<0.05). These findings underscore its promise as a safer alternative for patients with renal impairment.
Safety assessment continues to focus on long-term immunogenicity risks given its structural proximity to other cephalosporins known to induce hypersensitivity reactions. Recent immunoassays using recombinant human IgE antibodies indicate cross-reactivity rates below detectable thresholds when compared against cephalexin or ceftriaxone epitopes (p<0.87). However, larger-scale prospective studies are required before definitive conclusions can be drawn regarding allergic risk profiles.
Sustainable manufacturing practices are being integrated into production workflows through green chemistry principles outlined by Zhang et al.'s 2024 review in Green Chemistry Letters & Reviews. Catalyst recycling systems now achieve >98% recovery efficiency for transition metal components used during oxidation steps, reducing environmental impact while maintaining product purity standards above USP/NF specifications.
Ongoing collaborations between academic institutions and pharmaceutical companies aim to explore combination therapies pairing this compound with β-lactamase inhibitors like avibactam or relebactam for treating extensively drug-resistant Enterobacteriaceae strains isolated from hospital-acquired infections settings worldwide.
55633-21-1 (Cefazolin Sulfoxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)